Cas no 10328-35-5 (Benzenemethanaminium,N-dodecyl-N,N-dimethyl-)

Benzenemethanaminium,N-dodecyl-N,N-dimethyl- structure
10328-35-5 structure
Product Name:Benzenemethanaminium,N-dodecyl-N,N-dimethyl-
CAS No:10328-35-5
MF:C21H38N
MW:304.533126354218
CID:184962
PubChem ID:8754
Update Time:2025-04-19

Benzenemethanaminium,N-dodecyl-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,N-dodecyl-N,N-dimethyl-
    • Benzododecinium
    • benzyldimethyldodecylammonium
    • dimethyldodecylbenzylammonium
    • N-benzyl-N,N-dimethyldodecan-1-aminium
    • N-benzyl-N,N-dimethyldodecan-1-aminium chloride
    • NSC9658
    • NSC9660
    • NSC-9658
    • N-Benzyl-N-dodecyl-N,N-dimethylammonium
    • Benzenemethanaminium, N-dodecyl-N,N-dimethyl-
    • CHEBI:135611
    • N,N-dimethyl-N-benzyldodecan-1-aminium
    • 1340-95-0
    • N-Benzyl-N,N-dimethyl-1-dodecanaminium
    • dodecyldimethyl(benzyl)aminium
    • Benzododecinium ion
    • N,N-dimethyl-N-benzyl-1-dodecanaminium
    • 10328-35-5
    • Ajatin
    • SCHEMBL153696
    • Benzyldimethyldodecylammonium ion
    • Ammonium, benzyldodecyldimethyl-
    • 5459-84-7
    • CHEMBL1907001
    • N0BN0O8CSL
    • BENZALKONIUM CHLORIDE C12
    • BenzyldodecyldimethylammoniumBromide
    • NS00001938
    • SR-01000944376-1
    • Benzyldodecyldimethylammonium
    • dimethyl(benzyl)(dodecyl)aminium
    • Benzododecinium cation
    • BENZODODECINIUM [WHO-DD]
    • DB13282
    • Dimethyllaurylbenzylammonium
    • NSC-9660
    • benzyl-dodecyl-dimethylazanium
    • Q27284345
    • NCGC00164245-02
    • BENZYL(DODECYL)DIMETHYLAZANIUM
    • Benzalkonium chloride (C12)
    • Lauryldimethylbenzylammonium
    • N-Dodecyl-N,N-dimethylbenzenemethanaminium
    • UNII-N0BN0O8CSL
    • AKOS022105931
    • SR-01000944376
    • DTXSID60872947
    • Inchi: 1S/C21H38N/c1-4-5-6-7-8-9-10-11-12-16-19-22(2,3)20-21-17-14-13-15-18-21/h13-15,17-18H,4-12,16,19-20H2,1-3H3/q+1
    • InChI Key: CYDRXTMLKJDRQH-UHFFFAOYSA-N
    • SMILES: [N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 304.300425g/mol
  • Monoisotopic Mass: 304.300425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 13
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 304.5g/mol
  • XLogP3: 7.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • LogP: 6.18390
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